Cas no 681156-74-1 (2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 681156-74-1
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 6588612
• PubChem ID: 7136388
• Update Time: 2025-07-19

2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone
• Methanone, [4-(2-benzothiazolyl)-1-piperazinyl](3-nitrophenyl)-
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-nitrophenyl)methanone
• Oprea1_591852
• AKOS024581111
• 681156-74-1
• 2-[4-(3-nitrobenzoyl)piperazin-1-yl]-1,3-benzothiazole
• F0536-0114

• Inchi： 1S/C18H16N4O3S/c23-17(13-4-3-5-14(12-13)22(24)25)20-8-10-21(11-9-20)18-19-15-6-1-2-7-16(15)26-18/h1-7,12H,8-11H2
• InChI Key： HXFPWQNFLLMNEY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)(C1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.425±0.06 g/cm3(Predicted)
• Boiling Point: 586.4±60.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole

2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 681156-74-1): An Overview of Its Structure, Properties, and Applications

2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 681156-74-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a wide range of biological activities, making it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential uses of 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole, supported by the latest research findings.

The molecular structure of 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole is composed of a benzothiazole core linked to a piperazine ring through a nitrobenzoyl group. The benzothiazole moiety is a heterocyclic compound that consists of a benzene ring fused with a thiazole ring. This structural feature imparts unique electronic and steric properties to the molecule, which are crucial for its biological activities. The piperazine ring, on the other hand, is a versatile scaffold that can form hydrogen bonds and interact with various biological targets. The nitrobenzoyl group adds further complexity and reactivity to the molecule.

The physical properties of 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole are also noteworthy. It is typically a solid at room temperature and has a molecular weight of approximately 409.45 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These solubility characteristics are important for its use in various experimental setups and formulations.

In terms of biological activity, 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole has been extensively studied for its potential as an anticancer agent. Recent research has shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole can effectively inhibit the activity of key enzymes involved in cancer cell survival pathways.

Beyond its anticancer properties, 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects and its potential to modulate immune responses. A study published in the European Journal of Pharmacology reported that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The pharmacokinetic properties of 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole have also been studied to understand its behavior in vivo. Research indicates that it has moderate bioavailability and can be effectively absorbed through oral administration. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical applications.

In conclusion, 2-4-(3-nitrobenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 681156-74-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.